Cas no 2097899-80-2 (1-(6-cyclopropylpyridazin-3-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide)

• Product Name: 1-(6-cyclopropylpyridazin-3-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide
• CAS No: 2097899-80-2
• MF: C₂₀H₂₅N₅OS
• MW: 383.510402441025
• CID: 5467555
• Update Time: 2025-07-09

1-(6-cyclopropylpyridazin-3-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-cyclopropylpyridazin-3-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide

• Inchi： 1S/C20H25N5OS/c26-19(22-20-21-16-5-1-2-6-17(16)27-20)14-4-3-11-25(12-14)18-10-9-15(23-24-18)13-7-8-13/h9-10,13-14H,1-8,11-12H2,(H,21,22,26)
• InChI Key： JOFDYPQHMPKCOG-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C1CCCC2)NC(C1CCCN(C2=CC=C(C3CC3)N=N2)C1)=O

Computed Properties

• Exact Mass: 383.17798161 g/mol
• Monoisotopic Mass: 383.17798161 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 383.5
• XLogP3: 2.7
• Topological Polar Surface Area: 99.2

Additional information on 1-(6-cyclopropylpyridazin-3-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide

1-(6-Cyclopropylpyridazin-3-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide: A Comprehensive Overview

1-(6-Cyclopropylpyridazin-3-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide, identified by the CAS number 2097899-80-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a piperidine ring system substituted with a carboxamide group and a pyridazine moiety. The presence of a cyclopropyl group at the 6-position of the pyridazine ring introduces steric hindrance and enhances the compound's stability. Additionally, the tetrahydrobenzothiazole fragment contributes to the molecule's versatility by providing a rigid framework for interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and cyclization. Researchers have optimized reaction conditions to achieve high yields and purity levels, which are critical for its application in preclinical studies. The use of transition metal catalysts has been particularly beneficial in constructing the key bonds within the molecule.

From a pharmacological perspective, this compound exhibits potential as a modulator of various cellular pathways. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory responses and neurodegenerative diseases. Furthermore, preliminary in vivo experiments suggest that it may possess anti-inflammatory and neuroprotective properties without significant toxicity to healthy cells.

In terms of material science applications, the unique electronic properties of this compound make it a candidate for use in organic electronics. Its ability to form stable charge transfer complexes has been explored in the context of organic photovoltaics and light-emitting diodes (OLEDs). Recent research has focused on enhancing its conductivity through structural modifications and doping techniques.

The development of this compound has also been influenced by computational chemistry tools. Advanced molecular modeling techniques have provided insights into its conformational flexibility and binding affinity towards biological targets. These computational studies have guided experimental efforts and accelerated the optimization process.

In conclusion, 1-(6-Cyclopropylpyridazin-3-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide represents a promising molecule with diverse applications across multiple disciplines. Its structural complexity and functional groups offer opportunities for further exploration in both therapeutic and materials-based research. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in advancing scientific knowledge and technological innovations.